Cas no 887894-57-7 (N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 887894-57-7
• MF: C₁₉H₁₆N₄O₇
• MW: 412.352944374084
• CID: 5860185
• PubChem ID: 16812365
• Update Time: 2025-10-16

N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 1,2,3,6-tetrahydro-N-(2-methoxy-5-nitrophenyl)-1-(3-methoxyphenyl)-2,6-dioxo-
• 887894-57-7
• AKOS024597172
• N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• F0696-0298
• AB00672215-01

• Inchi： 1S/C19H16N4O7/c1-29-13-5-3-4-11(8-13)22-18(25)14(10-20-19(22)26)17(24)21-15-9-12(23(27)28)6-7-16(15)30-2/h3-10H,1-2H3,(H,20,26)(H,21,24)
• InChI Key： YKOWEFFXJYNOFZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(OC)=C2)C(=O)C(C(NC2=CC([N+]([O-])=O)=CC=C2OC)=O)=CN1

Computed Properties

• Exact Mass: 412.10189886g/mol
• Monoisotopic Mass: 412.10189886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• pka: 7.00±0.10(Predicted)

Additional information on N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide: A Comprehensive Overview

N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 887894-57-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The presence of methoxy and nitro groups in its structure contributes to its unique chemical properties and biological activities.

The synthesis of N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide typically involves multi-step reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield.

In terms of its biological activities, N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has been extensively studied for its potential as an anticancer agent. Research conducted at the National Cancer Institute (NCI) demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest.

Furthermore, the compound has shown promising results in preclinical studies for its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry (2020) reported that N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life in vivo. These properties are crucial for its development as a therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a positive indicator for its safety profile.

In the context of drug discovery and development, N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is currently undergoing further optimization to enhance its potency and selectivity. Structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to its biological activities. These efforts aim to develop more effective derivatives with improved therapeutic indices.

The potential applications of N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide extend beyond oncology and inflammation. Recent research has explored its antiviral properties against various viral pathogens. A study published in the Antiviral Research (2019) reported that this compound exhibits inhibitory effects against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism involves interference with viral replication processes.

In conclusion, N-(2-methoxy-5-nitrophenyl)-3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 887894-57-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in oncology, inflammation, and virology.